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Introduction

Graphene oxide (GO) is a two-dimensional nanomaterial rich in oxygen-containing functional
groups, such as hydroxyl, epoxy, and carboxyl groups, which make it highly hydrophilic.[1][2][3]
For many applications, particularly in non-polar polymer composites, coatings, and organic
electronics, this hydrophilicity is a significant drawback, leading to poor dispersion and
compatibility.[1][2] Surface modification of GO with long-chain alkylamines, such as
octadecylamine (ODA), is a common and effective strategy to transform its surface properties
from hydrophilic to hydrophobic (or organophilic).[1][4] This modification is typically achieved
through covalent bonding, where the amine groups of ODA react with the oxygen-containing
functional groups on the GO surface.[5][6][7] The long hydrocarbon chains of the ODA
molecules then effectively shield the polar groups of GO, leading to a significant increase in
hydrophobicity and improved dispersibility in organic solvents and polymer matrices.[1][6]

This document provides detailed protocols for the surface modification of GO with ODA, along
with data presentation and characterization techniques to validate the functionalization.

Experimental Protocols
Synthesis of Graphene Oxide (GO)

Graphene oxide is typically synthesized from natural graphite powder using a modified
Hummers' method.[4][8]
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Materials:

e Graphite powder

e Potassium permanganate (KMnOQOa)

e Sulfuric acid (H2SOa4, 98%)

e Phosphoric acid (HsPOa, 85%)

e Hydrogen peroxide (H202, 30%)

« Hydrochloric acid (HCI)

Deionized (DI) water

Procedure:

¢ A mixture of concentrated H2SO4 and HsPOa (e.g., in a 9:1 volume ratio) is prepared in a
flask.[8]

o Graphite powder and KMnOas (e.g., in a 1.6 mass ratio) are added to the acid mixture.[8]

o The mixture is heated to approximately 50 °C and stirred for 24 hours.[8]

o After 24 hours, the reaction vessel is cooled in an ice bath.

e A mixture of DI water and Hz20: is slowly added to quench the reaction.[8]

e The resulting graphene oxide is washed repeatedly with HCI and DI water via centrifugation
until the pH is neutral.

The final product is typically dried to obtain GO powder.

Surface Modification of Graphene Oxide with
Octadecylamine (ODA-GO)
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This protocol describes the covalent grafting of ODA onto the GO surface. The primary reaction

mechanism involves the nucleophilic substitution reaction between the amine groups of ODA

and the epoxy groups on the GO surface.[3][5] Carboxyl groups at the edges of GO sheets can

also react with ODA to form amide bonds.[2]

Materials:

Graphene Oxide (GO) powder
Octadecylamine (ODA)
Ethanol or other suitable organic solvent (e.g., Toluene, Chloroform)[4][9]

Deionized (DI) water

Procedure:

Disperse a known amount of GO in DI water (e.g., 1.2 g in 600 mL) and sonicate for a few
minutes to obtain a homogeneous dispersion.[6]

In a separate beaker, dissolve ODA in a suitable solvent like ethanol (e.g., 200 mg of ODA in
20 mL of ethanol).[4]

Add the ODA solution to the GO dispersion.

The mixture is then refluxed for a specified duration and temperature. These conditions can
be varied to control the degree of functionalization and reduction.[4][10] (See Table 1 for
examples).

After the reaction is complete, the solid product (ODA-GO) is collected.

The product is washed repeatedly with ethanol to remove any unreacted ODA.[4] This is
typically done through centrifugation.

The final ODA-GO product is dried in a vacuum oven at a temperature around 70-80 °C.[4]

[8]
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Data Presentation

Quantitative data from various studies are summarized below to provide a comparative
overview of reaction conditions and characterization results.

Key
Temperature

°C) Time (hours) Solvent Observation/lO  Reference

utcome

Mild conditions
35 05-24 Not Specified lead to reduction [10][11]
of GO.

Increased
N reduction
50 05-5 Not Specified [10][11]
compared to 35

°C.

Optimized
-~ properties, good
80 05-5 Not Specified ] ] [LO][11][12]
dispersion

stability.

High degree of
120 05-5 Not Specified reduction and [10][11]
edge grafting.

Successful

formation of GO-
Reflux 24 Ethanol ) [4]

ODA for fabric

coating.

Table 2: Characterization Data for ODA-Modified
Graphene Oxide
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Characterizati

Value for ODA-

. Parameter Value for GO Reference

on Technique GO
Water Contact

Angle (°) 73.2° 110.4° - 163.2° [113]I5]
Angle
Thermogravimetr ~ ODA Grafting
_ _ _ N/A ~9.1% [1]
ic Analysis (TGA) Ratio (wt%)
Raman ,

ID/IG Ratio ~1.01 ~1.07 [6]
Spectroscopy
X-ray Diffraction Interlayer

~0.87 ~1.85 [1]

(XRD)

Spacing (nm)

Visualizations
Experimental Workflow
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Caption: Workflow for the synthesis and surface modification of graphene oxide with
octadecylamine.
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Caption: Covalent functionalization of graphene oxide with octadecylamine.

Characterization Techniques

To confirm the successful grafting of ODA onto the GO surface, several characterization
techniques are employed:

o Fourier-Transform Infrared Spectroscopy (FTIR): FTIR is used to identify the functional
groups present in the samples.[10][13] In ODA-GO, the appearance of new peaks
corresponding to the C-H stretching of the alkyl chains (around 2850-2920 cm~1) and N-H
stretching of secondary amines (around 3280-3320 cm~1) confirms the presence of ODA.[10]
A decrease in the intensity of peaks associated with oxygen-containing groups of GO is also
expected.

o X-ray Diffraction (XRD): XRD analysis reveals changes in the interlayer spacing of the
graphene sheets. The successful intercalation of long-chain ODA molecules between the GO
layers leads to a significant increase in the d-spacing.[1][13]

o Thermogravimetric Analysis (TGA): TGA measures the thermal stability of the material and
can be used to quantify the amount of ODA grafted onto the GO surface.[1][13] ODA-GO will
show a distinct weight loss at a temperature corresponding to the decomposition of the ODA
molecules, which is absent in pure GO.[1]
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Raman Spectroscopy: Raman spectroscopy is used to assess the structural changes in the
carbon lattice.[10][13] The ratio of the D band (defects) to the G band (graphitic sp? carbons),
known as the ID/IG ratio, can provide information about the degree of functionalization and
reduction.[10][14]

Water Contact Angle Measurement: This is a direct measure of the surface wettability. A
significant increase in the water contact angle for ODA-GO compared to GO indicates a
successful transition from a hydrophilic to a hydrophobic surface.[1][4]

Applications of ODA-Functionalized Graphene
Oxide

The transformation of GO into a hydrophobic material opens up a wide range of applications:

Polymer Nanocomposites: ODA-GO can be easily dispersed in non-polar polymer matrices
like epoxy, ethylene vinyl acetate (EVA), and polystyrene, leading to enhanced mechanical,
thermal, and electrical properties of the composites.[1][6][13][15]

Hydrophobic Coatings: The superhydrophobic nature of ODA-GO films makes them suitable
for creating water-repellent and self-cleaning surfaces.[3][4][5][16]

Dispersing Agent: ODA-grafted GO can act as a surfactant to aid the dispersion of other
nanomaterials, such as carbon nanotubes (CNTSs), in organic media.[1]

Corrosion Protection: When incorporated into coatings, ODA-GO can improve the corrosion
resistance of metals.[17]

Safety Precautions

o Work in a well-ventilated fume hood, especially when handling concentrated acids and
organic solvents.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

o Potassium permanganate is a strong oxidizing agent and should be handled with care.
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Concentrated acids are highly corrosive. Avoid contact with skin and eyes.

Follow standard laboratory procedures for waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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